3-(4-((2,4-Difluorophenyl)sulfonyl)piperazin-1-yl)-6-(furan-2-yl)pyridazine

• IUPAC Name: 3-[4-(2,4-difluorophenyl)sulfonylpiperazin-1-yl]-6-(furan-2-yl)pyridazine
• InChI: InChI=1S/C18H16F2N4O3S/c19-13-3-5-17(14(20)12-13)28(25,26)24-9-7-23(8-10-24)18-6-4-15(21-22-18)16-2-1-11-27-16/h1-6,11-12H,7-10H2
• InChI Key: UFAKVCOYDJJXOY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)S(=O)(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C18H16F2N4O3S
• Molecular Weight: 406.4 g/mol

Description

The compound “3-(4-((2,4-Difluorophenyl)sulfonyl)piperazin-1-yl)-6-(furan-2-yl)pyridazine” is a ligand with a binding affinity against the Adenosine A2a receptor.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antimalarial Applications : Sulfonamide and amide derivatives incorporating the piperazine ring and various heterocyclic moieties, including imidazo[1,2-b]pyridazine, have been synthesized and evaluated for antimicrobial activity against several bacteria and for antimalarial activity. These compounds demonstrate the potential for treating infectious diseases (A. Bhatt, R. Kant, R. Singh, 2016).

• Anticancer Potential : Derivatives of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one have shown significant antiproliferative activity against various human cancer cell lines, indicating their potential as anticancer agents (L. Mallesha, K. Mohana, B. Veeresh, Ravi Alvala, A. Mallika, 2012).

• Hybrid Drug Development : The hybridization of sulfonamides with different pharmaceutically active heterocyclic moieties leads to compounds with a wide range of biological activities, showcasing the versatility of sulfonamide-based hybrids in drug development (Shakila Ghomashi, Reihane Ghomashi, H. Aghaei, A. Massah, 2022).

• Chemical Engineering of Drug Molecules : Research into the structural modification of drugs like prazosin, involving the piperazine ring and furan moiety, provides insights into their metabolism and the generation of active metabolites. This information is crucial for the design of new drugs with improved safety and efficacy profiles (J. Erve, S. Vashishtha, W. Demaio, R. Talaat, 2007).

Potential Therapeutic Uses

• Treatment of Tuberculosis : Novel quinoline-3-carboxylic acids with difluoro and piperazinyl substitutions have been synthesized and shown efficacy against Mycobacterium tuberculosis in vivo, highlighting their potential as new therapeutic agents for tuberculosis (A. Shindikar, C. Viswanathan, 2005).